Cas no 497223-78-6 (4H-1,2,4-Triazole, 3-(chloromethyl)-4-propyl-)

• Product Name: 4H-1,2,4-Triazole, 3-(chloromethyl)-4-propyl-
• CAS No: 497223-78-6
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• CID: 1527766
• Update Time: 2024-08-23

4H-1,2,4-Triazole, 3-(chloromethyl)-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 3-(chloromethyl)-4-propyl-

• Inchi： 1S/C6H10ClN3/c1-2-3-10-5-8-9-6(10)4-7/h5H,2-4H2,1H3
• InChI Key： TZFBKFDKSPCFAS-UHFFFAOYSA-N
• SMILES： N1=CN(CCC)C(CCl)=N1

Computed Properties

• Exact Mass: 159.0565

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 273.0±42.0 °C(Predicted)
• PSA: 30.71
• pka: 1.97±0.10(Predicted)